Cas no 22059-64-9 (3-Acetyl-2-methylquinoxaline)

3-Acetyl-2-methylquinoxaline is a heterocyclic compound featuring a quinoxaline core substituted with acetyl and methyl functional groups. This structure imparts unique reactivity and versatility, making it valuable as an intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and functional materials. Its electron-deficient quinoxaline moiety facilitates selective reactions, while the acetyl group offers a reactive site for further derivatization. The compound exhibits stability under standard conditions, ensuring consistent performance in synthetic applications. Researchers favor it for constructing complex molecular architectures due to its predictable behavior and compatibility with diverse reaction conditions. Its utility spans medicinal chemistry, where it serves as a scaffold for bioactive molecule design.

3-Acetyl-2-methylquinoxaline structure

Product Name:3-Acetyl-2-methylquinoxaline

CAS No:22059-64-9

MF:C₁₁H₁₀N₂O

MW:186.20990228653

MDL:MFCD09864318

CID:1086432

PubChem ID:12405632

Update Time:2025-11-01

3-Acetyl-2-methylquinoxaline Chemical and Physical Properties

Names and Identifiers

- 1-(3-Methylquinoxalin-2-yl)ethanone
- 1-(3-methylquinoxalin-2-yl)ethanone(SALTDATA: FREE)
- 2-Acetyl-3-methylchinoxalin
- 2-acetyl-3-methyl-quinoxaline
- 2-methyl-3-acetylquinoxaline
- 3-methyl-2-acetyl-quinoxaline
- 2-acetyl-3-methylquinoxaline
- BS-37600
- 3-Acetyl-2-methylquinoxaline-13C6
- 1-(3-methyl-2-quinoxalinyl)ethanone
- SCHEMBL4833903
- 1-(3-Methylquinoxalin-2-yl)ethan-1-one
- 1-(3-Methylquinoxalin-2-yl)-ethanone
- AKOS006283014
- MFCD09864318
- 1-(3-Methyl-2-quinoxalinyl)ethanone; 2-Acetyl-3-methylquinoxaline
- DTXSID00496722
- 22059-64-9
- 3-Acetyl-2-methylquinoxaline
- 1-(3-Methyl-2-quinoxalinyl)ethanone, AldrichCPR
- XAA05964
- CS-0323975
- DB-353953
- MDL： MFCD09864318
- Inchi： 1S/C11H10N2O/c1-7-11(8(2)14)13-10-6-4-3-5-9(10)12-7/h3-6H,1-2H3
- InChI Key： XXKIXPWTFVBBJF-UHFFFAOYSA-N
- SMILES： O=C(C)C1=C(C)N=C2C=CC=CC2=N1

Computed Properties

Exact Mass: 186.07900
Monoisotopic Mass: 186.079312947g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 229
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 42.8Å²

Experimental Properties

PSA: 42.85000
LogP: 2.14080

3-Acetyl-2-methylquinoxaline Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Store at recommended temperature

3-Acetyl-2-methylquinoxaline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	A186875-250mg	3-Acetyl-2-methylquinoxaline	22059-64-9		250mg	$ 190.00	2023-09-09
TRC	A186875-500mg	3-Acetyl-2-methylquinoxaline	22059-64-9		500mg	$ 356.00	2023-09-09
TRC	A186875-1g	3-Acetyl-2-methylquinoxaline	22059-64-9		1g	$ 684.00	2023-09-09
TRC	A186875-2.5g	3-Acetyl-2-methylquinoxaline	22059-64-9		2.5g	$ 1682.00	2023-04-19
abcr	AB215735-250 mg	1-(3-Methyl-2-quinoxalinyl)ethanone; 95%	22059-64-9		250MG	€151.40	2022-06-11
abcr	AB215735-1 g	1-(3-Methyl-2-quinoxalinyl)ethanone; 95%	22059-64-9		1 g	€179.70	2023-07-20
abcr	AB215735-5 g	1-(3-Methyl-2-quinoxalinyl)ethanone; 95%	22059-64-9		5 g	€552.30	2023-07-20
abcr	AB215735-10 g	1-(3-Methyl-2-quinoxalinyl)ethanone; 95%	22059-64-9		10 g	€701.50	2023-07-20
Apollo Scientific	OR346581-1g	1-(3-Methyl-quinoxalin-2-yl)ethanone	22059-64-9	95+%	1g	£196.00	2023-09-02
Chemenu	CM221111-1g	1-(3-Methylquinoxalin-2-yl)ethanone	22059-64-9	95%	1g	$***	2023-03-30